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Compound of Interest

Compound Name: 4-Chloro-7-azaindole

Cat. No.: B022810 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and key

applications of 4-Chloro-7-azaindole (CAS No: 55052-28-3), a versatile heterocyclic

compound pivotal in pharmaceutical research and development. Its unique structure serves as

a valuable building block in synthesizing novel therapeutic agents, particularly kinase inhibitors

for oncology and inflammatory diseases.[1]

Chemical and Physical Properties
4-Chloro-7-azaindole is a white to light yellow or brown crystalline powder.[2][3] It is slightly

soluble in water.[3][4]
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Property Value Reference(s)

Molecular Formula C₇H₅ClN₂ [2][5]

Molecular Weight 152.58 g/mol [2][5]

CAS Number 55052-28-3 [2]

Appearance White to brown solid/powder [3]

Melting Point 176-181 °C [2][6]

Water Solubility Slightly soluble [3][4]

SMILES String Clc1ccnc2[nH]ccc12 [2][6]

InChI Key
HNTZVGMWXCFCTA-

UHFFFAOYSA-N
[2][6]

Safety and Hazard Information
4-Chloro-7-azaindole is a hazardous substance and must be handled with appropriate

precautions in a laboratory setting.

GHS Hazard Classification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals classifies

4-Chloro-7-azaindole as follows:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3
H301: Toxic if swallowed[2][6]

[7][8]

Skin Irritation 2
H315: Causes skin irritation[2]

[6][7][8]

Serious Eye Damage 1
H318: Causes serious eye

damage[2][6][7][8]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[2][6][7][8]
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Signal Word: Danger[2][6][7]

Hazard Pictograms:

alt text

(Acute Toxicity)

alt text

(Corrosion)

alt text

(Irritant)

Precautionary Statements
The following precautionary statements are crucial for the safe handling of this compound:
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Code Statement Reference(s)

Prevention

P261 Avoid breathing dust/fumes.[7]

P264
Wash hands and exposed skin

thoroughly after handling.[7]

P270
Do not eat, drink or smoke

when using this product.[9]

P271
Use only outdoors or in a well-

ventilated area.[7][9]

P280

Wear protective gloves,

protective clothing, eye

protection, and face protection.

[7][9]

Response

P301 + P310

IF SWALLOWED: Immediately

call a POISON CENTER or

doctor/physician.[7]

P302 + P352
IF ON SKIN: Wash with plenty

of water.[9]

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[7]

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[7][9]

P310
Immediately call a POISON

CENTER or doctor/physician.

P330 Rinse mouth.[9]
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P332 + P313
If skin irritation occurs: Get

medical advice/attention.[9]

P362 + P364
Take off contaminated clothing

and wash it before reuse.[9]

Storage

P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.[9]

P405 Store locked up.[7][9]

Disposal

P501

Dispose of contents/container

to an authorized hazardous or

special waste collection point

in accordance with local

regulations.[9]

Toxicity Data
Specific quantitative toxicity data such as LD50 (median lethal dose) for 4-Chloro-7-azaindole
is not readily available in the reviewed literature and safety data sheets.[9] However, the

classification "Acute Toxicity, Oral, Category 3" indicates a high degree of toxicity if ingested.[2]

[8] The chemical, physical, and toxicological properties have not been thoroughly investigated.

[10]

Experimental Protocols and Handling
Strict adherence to safety protocols is mandatory when working with 4-Chloro-7-azaindole.

Personal Protective Equipment (PPE)
A comprehensive set of PPE should be worn at all times:
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PPE Type Specification Reference(s)

Eye/Face Protection

Safety glasses with side-

shields or chemical goggles. A

face shield is also

recommended.

[7]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and a lab

coat or chemical protective

suit.

[7][10]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation is experienced. A

full-face particle respirator type

N100 (US) or type P3 (EN 143)

is appropriate where risk

assessment shows it is

necessary.[7][10]

General Handling and Storage Workflow
The following workflow outlines the general procedure for handling and storing 4-Chloro-7-
azaindole.
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Preparation

Handling

Post-Handling & Storage

Don appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a well-ventilated area
(Chemical Fume Hood)

Weigh the required amount
(Avoid generating dust)

Proceed to handling

Use in chemical synthesis or
biological assays

Avoid all personal contact,
including inhalation

Decontaminate work surfaces

After use

Wash hands thoroughly

Store in a cool, dry, well-ventilated area
in a tightly sealed container.

Store locked up.

Click to download full resolution via product page

Caption: General workflow for safe handling and storage of 4-Chloro-7-azaindole.
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First Aid Measures
Immediate and appropriate first aid is critical in case of exposure. Always show the Safety Data

Sheet to the attending medical professional.[7][10]

Exposure Route First Aid Protocol Reference(s)

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do. Seek

immediate medical attention.

[7][9]

Skin Contact

Immediately flush skin with

plenty of water and soap.

Remove contaminated clothing

and wash it before reuse. Seek

medical attention if irritation

occurs.[7][9]

Inhalation

Remove victim to fresh air and

keep at rest in a position

comfortable for breathing. If

not breathing, give artificial

respiration. Seek immediate

medical attention.[7][9]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Call a

poison control center or doctor

immediately.[7][9]

Accidental Release Measures
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In the event of a spill, follow these procedures:

Minor Spills:

Ensure adequate ventilation and wear appropriate PPE.[9]

Remove all ignition sources.[9]

Use dry clean-up procedures and avoid generating dust.[9]

Sweep up the material and place it in a suitable, labeled container for disposal.[7][9]

Clean the spill area thoroughly.

Major Spills:

Evacuate personnel from the area and move upwind.[9]

Alert the fire brigade or emergency services and inform them of the hazard's nature and

location.[9]

Wear full protective equipment, including breathing apparatus.[9]

Prevent the spillage from entering drains or watercourses.[9]

Contain the spill with sand, earth, or vermiculite.[9]

Collect the recoverable product into labeled containers for recycling or disposal.[9]

Firefighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide. There is no restriction on the type of extinguisher that may be used.[9][10]

Specific Hazards: The compound is non-combustible but containers may burn.[9]

Combustion may produce poisonous fumes, including carbon oxides, nitrogen oxides (NOx),

and hydrogen chloride gas.[7]
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Firefighter Advice: Wear self-contained breathing apparatus (SCBA) and full protective gear.

[7][9] Cool fire-exposed containers with a water spray from a protected location.[9]

Synthesis Protocol Outline
4-Chloro-7-azaindole is typically synthesized from 7-azaindole. The general procedure

involves two main steps:

N-Oxidation: 7-azaindole is reacted with an oxidizing agent, such as hydrogen peroxide or

m-chloroperoxybenzoic acid (mCPBA), in a suitable solvent to form the N-oxide

intermediate.

Chlorination: The N-oxide is then treated with a chlorinating agent, such as phosphorus

oxychloride (POCl₃), to introduce the chlorine atom at the 4-position. The use of a catalyst

like diisopropylethylamine (DIPEA) has been reported to increase the yield.[4]

The final product is typically isolated after alkalization and can be purified by recrystallization or

column chromatography.
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7-Azaindole

N-Oxidation
(e.g., H₂O₂, mCPBA)

7-Azaindole-N-oxide
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(Alkalization, e.g., NaOH)

Purification
(Recrystallization or Chromatography)
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Caption: General synthetic workflow for 4-Chloro-7-azaindole.

Applications in Research and Drug Development
4-Chloro-7-azaindole is a key intermediate in medicinal chemistry, primarily due to the

prevalence of the azaindole scaffold in biologically active molecules.[1]

Kinase Inhibitor Development
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The azaindole moiety is recognized as a "privileged structure" that can mimic the adenine core

of ATP, enabling it to bind to the hinge region of many protein kinases.[11] Consequently, 4-
Chloro-7-azaindole serves as a starting material for the synthesis of inhibitors targeting

various kinases implicated in cancer and inflammation.

Notable kinase targets for which 4-chloro-7-azaindole derivatives have been investigated

include:

AXL Kinase: A receptor tyrosine kinase involved in cancer cell growth and proliferation.[4]

Aurora Kinases: A family of serine/threonine kinases that play critical roles in mitosis.[12]

Cdc7 Kinase: A serine/threonine kinase essential for the initiation of DNA replication.[12]

PDK1 (Phosphoinositide-dependent kinase-1): A master kinase that activates other kinases

in signaling pathways like PI3K/AKT.

IKK2 (IκB kinase 2): A key kinase in the NF-κB signaling pathway, which is central to

inflammation.

Illustrative Signaling Pathway: PI3K/AKT/mTOR
Derivatives of 4-Chloro-7-azaindole are explored as inhibitors of kinases within critical cell

signaling pathways. The diagram below illustrates a simplified representation of the

PI3K/AKT/mTOR pathway, a central regulator of cell growth, proliferation, and survival, which is

often dysregulated in cancer. Kinases like PDK1 are key components of this pathway.
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Caption: Simplified PI3K/AKT/mTOR pathway and a potential inhibition point for azaindole

derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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